N-{4-[(6-fluoroquinolin-4-yl)amino]phenyl}acetamide

• IUPAC Name: N-[4-[(6-fluoroquinolin-4-yl)amino]phenyl]acetamide
• InChI: InChI=1S/C17H14FN3O/c1-11(22)20-13-3-5-14(6-4-13)21-17-8-9-19-16-7-2-12(18)10-15(16)17/h2-10H,1H3,(H,19,21)(H,20,22)
• InChI Key: JWKFIMBZLRNOKK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC2=C3C=C(C=CC3=NC=C2)F
• Molecular Formula: C17H14FN3O
• Molecular Weight: 295.31 g/mol

Description

N-{4-[(6-Fluoroquinolin-4-yl)amino]phenyl}acetamide is a synthetic acetamide derivative featuring a 6-fluoroquinoline moiety linked via an amino group to the para position of a phenylacetamide core.

Preparation Methods

The synthesis of N-{4-[(6-fluoroquinolin-4-yl)amino]phenyl}acetamide involves several steps. One common method is the nucleophilic substitution of fluorine atoms in the quinoline ring . The reaction typically involves the use of a suitable amine, such as 4-aminophenylacetamide, and a fluorinated quinoline derivative. The reaction is carried out under controlled conditions, often in the presence of a catalyst . Industrial production methods may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity .

Chemical Reactions Analysis

N-{4-[(6-fluoroquinolin-4-yl)amino]phenyl}acetamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions are common, where the fluorine atom in the quinoline ring is replaced by other nucleophiles.

Cyclization: The compound can undergo cyclization reactions to form various heterocyclic structures.

Scientific Research Applications

N-{4-[(6-fluoroquinolin-4-yl)amino]phenyl}acetamide has a wide range of scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound exhibits significant antibacterial and antiviral activities, making it a valuable tool in biological research.

Medicine: Due to its antineoplastic properties, it is studied for potential use in cancer treatment.

Industry: The compound is used in the development of new materials and as a component in various industrial processes.

Mechanism of Action

The mechanism of action of N-{4-[(6-fluoroquinolin-4-yl)amino]phenyl}acetamide involves the inhibition of bacterial DNA-gyrase, an enzyme essential for DNA replication . By inhibiting this enzyme, the compound prevents bacterial cell division and growth . The molecular targets include the DNA-gyrase and topoisomerase IV enzymes, which are crucial for maintaining the supercoiling of bacterial DNA .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below highlights key structural differences and reported activities of analogous compounds:

Compound Name / ID	Core Structure	Substituents / Modifications	Reported Activity	Evidence ID
Target Compound	Quinoline-linked phenylacetamide	6-Fluoroquinolin-4-ylamino group	N/A (Theoretical: antimicrobial)
N-(4-(Piperazin-1-ylsulfonyl)phenyl)acetamide (37)	Sulfonamide-linked phenylacetamide	Piperazinylsulfonyl group	Anti-hypernociceptive (inflammatory pain)
N-(3-Chloro-4-hydroxyphenyl)acetamide (4)	Simple phenylacetamide	3-Chloro-4-hydroxyphenyl	Analgesic (paracetamol derivative)
N-(2,4-Difluorophenyl)-2-[(6-fluoro-2-phenylquinolin-4-yl)oxy]acetamide	Quinoline-oxyacetamide	Difluorophenyl, 6-fluoroquinolin-4-yloxy	N/A (Structural analog)
N-[4-(4-Nitrophenoxy)phenyl]acetamide	Nitrophenoxy-linked phenylacetamide	4-Nitrophenoxy group	Intermediate for synthesis
N-(4-Hydroxyphenyl)acetamide (Paracetamol)	Simple phenylacetamide	4-Hydroxyphenyl	Analgesic, antipyretic

Key Observations

Quinoline vs. Sulfonamide Derivatives

• The target compound’s 6-fluoroquinoline core distinguishes it from sulfonamide derivatives like compound 37 (), which exhibit anti-hypernociceptive activity. The quinoline moiety may enhance DNA intercalation or kinase inhibition, common in fluoroquinolone antibiotics .
• Sulfonamide-linked analogs (e.g., compound 15 in ) prioritize sulfonamide groups for antitubercular activity, whereas the target compound lacks this functionality, suggesting divergent targets .

Comparison with Paracetamol Derivatives

• Paracetamol (N-(4-hydroxyphenyl)acetamide) and its chlorinated derivatives (compounds 4–6 in ) are simpler structures with analgesic properties. The target compound’s quinoline group likely increases metabolic stability and bioavailability compared to these derivatives .
• Compound 4 (N-(3-chloro-4-hydroxyphenyl)acetamide) is a paracetamol photodegradation product, highlighting how halogenation alters stability and activity .

Heterocyclic Modifications

• Triazolo-pyridazine derivatives () and triazolyl-thioacetamides () demonstrate that heterocyclic substitutions (e.g., triazole) can modulate kinase or protease inhibition, whereas the quinoline group may target bacterial topoisomerases .

Biological Activity

N-{4-[(6-fluoroquinolin-4-yl)amino]phenyl}acetamide is a chemical compound notable for its potential biological activities, particularly in medicinal chemistry. Its structure, characterized by a quinoline moiety and an acetamide functional group, suggests significant interactions with various biological targets. This article reviews the biological activity of this compound, focusing on its antimicrobial and anticancer properties, while also providing comparative data with related compounds.

Chemical Structure and Properties

The molecular formula of N-{4-[(6-fluoroquinolin-4-yl)amino]phenyl}acetamide is C16H15FN2O, with a molecular weight of approximately 295.31 g/mol. The structure features a 6-fluoroquinoline ring linked to a phenyl group through an amino linkage, which is further connected to an acetamide group. This unique configuration is believed to enhance its biological activity compared to other similar compounds.

Antimicrobial Properties

Research indicates that quinoline derivatives, including N-{4-[(6-fluoroquinolin-4-yl)amino]phenyl}acetamide, exhibit antibacterial and antifungal activities. Studies have shown that compounds with similar structures can inhibit the growth of various pathogens.

Compound Name	Structure	Biological Activity
N-(4-Aminophenyl)-6-fluoroquinoline	Similar core structure	Antimicrobial
6-Fluoroquinolone	Core quinolone structure	Antibacterial
N-(2-Methylphenyl)-6-fluoroquinoline	Substituted phenyl group	Anticancer

The presence of the fluoro group in the quinoline structure is thought to play a crucial role in enhancing these antimicrobial properties.

Anticancer Activity

N-{4-[(6-fluoroquinolin-4-yl)amino]phenyl}acetamide has been studied for its potential anticancer effects. Quinoline derivatives are known to possess various mechanisms of action against cancer cells, including inhibition of cell proliferation and induction of apoptosis.

In vitro studies have demonstrated that this compound can significantly reduce the viability of cancer cell lines, suggesting its potential as an anticancer agent. For instance, similar quinoline derivatives have shown promising results in inhibiting tumor growth in preclinical models.

The biological activity of N-{4-[(6-fluoroquinolin-4-yl)amino]phenyl}acetamide may be attributed to its ability to interact with specific biological targets involved in cellular signaling pathways. Research indicates that quinoline derivatives can inhibit key enzymes and receptors associated with cancer progression and microbial resistance.

Case Studies

Several studies have highlighted the effectiveness of quinoline derivatives in treating various diseases:

• Antibacterial Efficacy : A study demonstrated that a related compound exhibited significant antibacterial activity against strains resistant to conventional antibiotics, showcasing the potential of N-{4-[(6-fluoroquinolin-4-yl)amino]phenyl}acetamide in overcoming antibiotic resistance.
• Anticancer Studies : In a preclinical trial, a derivative similar to N-{4-[(6-fluoroquinolin-4-yl)amino]phenyl}acetamide was shown to reduce tumor size in xenograft models by targeting specific signaling pathways involved in cancer cell survival.